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Compound of Interest

Compound Name:
Isoamyl 4-

(dimethylamino)benzoate

Cat. No.: B1209233 Get Quote

An In-depth Technical Guide to Isoamyl 4-
(dimethylamino)benzoate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Isoamyl 4-
(dimethylamino)benzoate, a compound of interest in various scientific and industrial fields.

This document details its chemical identity, physicochemical properties, relevant experimental

protocols, and its role in photochemical processes.

Chemical Identity: Synonyms and Alternative Names
Isoamyl 4-(dimethylamino)benzoate is known by a variety of names in scientific literature,

commercial products, and chemical databases. A comprehensive list of these identifiers is

crucial for accurate literature searches and unambiguous communication.
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Identifier Type Identifier

IUPAC Name 3-methylbutyl 4-(dimethylamino)benzoate

Synonyms

4-(Dimethylamino)benzoic acid isoamyl ester,

Isopentyl 4-(dimethylamino)benzoate, 4-

(Dimethylamino)benzoic acid isopentyl ester,

Isoamyl p-dimethylaminobenzoate, Padimate A

Trade Names Escalol 506, Spectraban

CAS Number 21245-01-2

PubChem CID 88836

InChI Key OFSAUHSCHWRZKM-UHFFFAOYSA-N

Molecular Formula C14H21NO2

Physicochemical Properties
A summary of the key physicochemical properties of Isoamyl 4-(dimethylamino)benzoate is

presented below. These properties are essential for its handling, formulation, and application in

experimental settings.
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Property Value Reference

Molecular Weight 235.33 g/mol [1]

Appearance
White to pale yellow crystalline

solid
[2]

Melting Point 36 °C [2]

Boiling Point 333.9 °C at 760 mmHg

Density 0.99 g/cm³

Solubility

Soluble in organic solvents

such as ethanol and acetone.

Insoluble in water.

UV Absorption Maximum

(λmax)

Approximately 313 nm (in the

UV-B range, based on the

structurally similar ethyl ester)

[3]

Experimental Protocols
This section provides detailed methodologies for key experiments related to the synthesis and

evaluation of Isoamyl 4-(dimethylamino)benzoate.

Synthesis of Isoamyl 4-(dimethylamino)benzoate
A common method for the synthesis of Isoamyl 4-(dimethylamino)benzoate is through the

esterification of p-dimethylaminobenzoic acid with isoamyl alcohol. A more recent and efficient

method utilizes p-dimethylamino benzaldehyde as a starting material.[4]

Materials:

p-Dimethylamino benzaldehyde

Isoamyl alcohol

Hydrogen peroxide
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Ferric perchlorate (catalyst)

Solvent (e.g., toluene)

Sodium bicarbonate solution

Anhydrous magnesium sulfate

Standard laboratory glassware for organic synthesis (round-bottom flask, condenser,

separatory funnel, etc.)

Heating and stirring apparatus

Rotary evaporator

Procedure:

In a round-bottom flask, dissolve p-dimethylamino benzaldehyde in a suitable solvent such

as toluene.

Add isoamyl alcohol to the solution. The molar ratio of p-dimethylamino benzaldehyde to

isoamyl alcohol should be optimized, with an excess of the alcohol often used to drive the

reaction to completion.

Add a catalytic amount of ferric perchlorate.

Slowly add hydrogen peroxide to the reaction mixture while stirring. The temperature should

be controlled, typically between 15-35 °C.[4]

Heat the reaction mixture under reflux for several hours. The progress of the reaction can be

monitored by thin-layer chromatography (TLC).

After the reaction is complete, cool the mixture to room temperature.

Transfer the mixture to a separatory funnel and wash with a saturated sodium bicarbonate

solution to neutralize any unreacted acid.

Wash with brine to remove any remaining aqueous impurities.
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Dry the organic layer over anhydrous magnesium sulfate.

Filter the drying agent and concentrate the solution under reduced pressure using a rotary

evaporator to obtain the crude product.

The crude product can be further purified by column chromatography on silica gel or by

recrystallization to yield pure Isoamyl 4-(dimethylamino)benzoate.

Photostability Testing
Given its application as a UV filter, assessing the photostability of Isoamyl 4-
(dimethylamino)benzoate is critical. The following protocol is based on the ICH Q1B

guidelines for photostability testing of new active substances.[5][6][7]

Materials:

Isoamyl 4-(dimethylamino)benzoate

Suitable solvent (e.g., ethanol)

Quartz cuvettes or other transparent containers

Photostability chamber equipped with a light source conforming to ICH Q1B guidelines (e.g.,

a combination of cool white fluorescent and near UV lamps)

UV-Vis spectrophotometer

Aluminum foil

Procedure:

Sample Preparation: Prepare a solution of Isoamyl 4-(dimethylamino)benzoate in a

suitable solvent at a known concentration.

Forced Degradation Study:

Expose the solution in a chemically inert, transparent container to a high-intensity light

source within the photostability chamber.
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Simultaneously, prepare a "dark control" sample by wrapping an identical container with

the solution in aluminum foil to protect it from light and place it in the same chamber.

Monitor the samples at various time points. Analyze the samples for degradation using a

stability-indicating HPLC method.

Confirmatory Study:

Expose the sample to a total illumination of not less than 1.2 million lux hours and an

integrated near-ultraviolet energy of not less than 200 watt-hours/square meter.[5][6]

A dark control sample should be stored under the same conditions but protected from

light.

Analyze the exposed and dark control samples for any changes in physical properties, and

for the formation of degradation products by HPLC.

The UV-Vis spectrum of the solution can also be measured before and after exposure to

assess changes in its absorbance profile.

Photochemical Mechanism and Biological
Implications
Isoamyl 4-(dimethylamino)benzoate, as a derivative of p-aminobenzoic acid (PABA),

functions as a UV filter by absorbing high-energy UV-B radiation. However, the absorbed

energy can lead to photochemical reactions with biological implications.

Upon absorption of UV radiation, the molecule is promoted to an excited state. This excited

molecule can then transfer its energy to molecular oxygen, generating reactive oxygen species

(ROS) such as singlet oxygen. These ROS can subsequently interact with and cause damage

to biological macromolecules, most notably DNA.[8] This indirect mechanism of DNA damage

can lead to the formation of various DNA lesions, including oxidized bases and single-strand

breaks.

The following diagram illustrates the proposed photochemical pathway leading to potential DNA

damage.
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Caption: Proposed photochemical pathway of Isoamyl 4-(dimethylamino)benzoate leading to

indirect DNA damage.

It is important to note that while this compound can absorb harmful UV radiation, its potential to

generate ROS and cause indirect DNA damage is a critical consideration in its application,

particularly in dermatological and cosmetic formulations. Further research into the photostability

and photochemical behavior of Isoamyl 4-(dimethylamino)benzoate is essential for a

complete understanding of its safety and efficacy profile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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